molecular formula C9H6FN3OS B5616628 3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide

3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide

Cat. No. B5616628
M. Wt: 223.23 g/mol
InChI Key: SRKPQIYAUIRENQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide and its derivatives often involves multi-step chemical reactions, starting from simple precursors. For example, the preparation of structurally related compounds has been achieved through reactions that involve fluorination, amidation, and the incorporation of thiadiazole rings. Such processes are carefully designed to introduce the fluoro and thiadiazole groups in specific positions on the benzamide backbone to achieve the desired structural features (Banu et al., 2014).

Molecular Structure Analysis

The molecular structure of 3-fluoro-N-1,3,4-thiadiazol-2-ylbenzamide derivatives has been extensively studied using techniques such as X-ray crystallography. These studies reveal intricate details about the compound's geometry, including bond lengths, angles, and the orientation of functional groups. For instance, X-ray crystal structure analyses show that related compounds can crystallize in different space groups with unique molecular arrangements, highlighting the role of substituents in determining the molecular conformation (Banu et al., 2014).

Chemical Reactions and Properties

3-Fluoro-N-1,3,4-thiadiazol-2-ylbenzamide and its analogs participate in various chemical reactions that are significant for further functionalization or for understanding their reactivity patterns. These reactions include nucleophilic substitution, where the fluorine atom can be replaced by other nucleophiles, and the formation of hydrogen bonds, which are crucial for the compound's interaction with biological targets or for forming supramolecular structures. The presence of the fluorine atom and the thiadiazole ring contributes to the compound's electronic properties, affecting its reactivity and interaction with other molecules (Banu et al., 2014).

properties

IUPAC Name

3-fluoro-N-(1,3,4-thiadiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6FN3OS/c10-7-3-1-2-6(4-7)8(14)12-9-13-11-5-15-9/h1-5H,(H,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SRKPQIYAUIRENQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)F)C(=O)NC2=NN=CS2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6FN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

223.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-fluoro-N-(1,3,4-thiadiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.